Cas no 1174005-63-0 (Methyl 5-cyano-1H-1,2,4-triazole-3-carboxylate)

• Product Name: Methyl 5-cyano-1H-1,2,4-triazole-3-carboxylate
• CAS No: 1174005-63-0
• MF: C₅H₄N₄O₂
• MW: 152.110859870911
• CID: 2116729
• Update Time: 2023-08-04

Methyl 5-cyano-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-1H-1,2,4-triazole-3-carboxylate

• Inchi： 1S/C5H4N4O2/c1-11-5(10)4-7-3(2-6)8-9-4/h1H3,(H,7,8,9)
• InChI Key： WYIWDXKDSCFYOF-UHFFFAOYSA-N
• SMILES： O(C)C(C1=NC(C#N)=NN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 208
• Topological Polar Surface Area: 91.7